Cas no 50529-33-4 (3-Chloro-4-fluorophenyl isocyanate)

3-Chloro-4-fluorophenyl isocyanate structure
50529-33-4 structure
Product Name:3-Chloro-4-fluorophenyl isocyanate
CAS No:50529-33-4
MF:C7H3ClFNO
MW:171.556224107742
MDL:MFCD00037037
CID:89578
PubChem ID:2734632
Update Time:2025-04-18

3-Chloro-4-fluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-(fluorophenyl)isocyanate
    • 3-Chloro-4-fluorophenyl isocyanate
    • 2-Chloro-1-fluoro-4-isocyanatobenzene
    • 2-chloro-1-fluoro-4-isocyanatobenzene(SALTDATA: FREE)
    • 3-Chloro-4-fluorophenylisocyanate
    • Benzene, 2-chloro-1-fluoro-4-isocyanato-
    • 3-chloro-4-fluorobenzenisocyanate
    • PubChem5024
    • XVIPJBUXMFLHSI-UHFFFAOYSA-N
    • 3-chloro-4-fluoro-phenylisocyanate
    • 3-chloro-4-fluorophenyl-isocyanate
    • 3-chloro-4-fluoro phenyl isocyanate
    • AKOS005171088
    • D94644
    • SCHEMBL334925
    • 3-chloro-4-fluoro-phenyl isocyanate
    • FT-0615396
    • 2-chloranyl-1-fluoranyl-4-isocyanato-benzene
    • A828153
    • 2-chloro-1-fluoro-4-isocyanato-benzene
    • BS-22306
    • GEO-00683
    • DTXSID10370408
    • EN300-146746
    • W-200397
    • MFCD00037037
    • 50529-33-4
    • 3-Chloro-4-fluorophenyl isocyanate, 98%
    • DB-051787
    • STK502554
    • MDL： MFCD00037037
    • Inchi： 1S/C7H3ClFNO/c8-6-3-5(10-4-11)1-2-7(6)9/h1-3H
    • InChI Key： XVIPJBUXMFLHSI-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)N=C=O)F
    • BRN： 973324

Computed Properties

  • Exact Mass: 170.98900
  • Monoisotopic Mass: 170.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.4

Experimental Properties

  • Color/Form: liquid
  • Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 95-96 ºC (22 Torr)
  • Flash Point: 92.1±24.6 ºC,
  • Refractive Index: n20/D 1.541(lit.)
  • Solubility: Very slightly soluble (0.1 g/l) (25 º C),
  • PSA: 29.43000
  • LogP: 2.44640
  • Sensitiveness: Moisture Sensitive
  • Solubility: Hydrolyzable

3-Chloro-4-fluorophenyl isocyanate Security Information

  • Hazard Statement： Toxic
  • Hazardous Material transportation number：UN 2206 6.1/PG 2
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38-42-25-23
  • Safety Instruction： S26-S36/37/39-S45-S23
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1
  • Risk Phrases：R23/25; R36/37/38; R42
  • Packing Group：III
  • Safety Term：6.1
  • Storage Condition：Cold storage (+4 ° C)

3-Chloro-4-fluorophenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Chloro-4-fluorophenyl isocyanate Pricemore >>

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3-Chloro-4-fluorophenyl isocyanate Production Method

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